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Compound of Interest

Compound Name: Nickel octaethylporphyrin

Cat. No.: B15555982

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical compounds in use is paramount. This guide provides an in-depth look at Nickel
Octaethylporphyrin, including its Chemical Abstracts Service (CAS) number and critical safety
data to ensure safe handling and application in a laboratory setting.

Core Identification
CAS Number: 24803-99-4[1][2]

Nickel Octaethylporphyrin, also known as 2,3,7,8,12,13,17,18-Octaethyl-21H,23H-porphine
nickel(ll), is a synthetic porphyrin.[2] It iS recognized for its use as a catalyst in chemical
synthesis.[2]

Safety and Hazard Information

Proper handling of Nickel Octaethylporphyrin is crucial to ensure laboratory safety. The
following tables summarize the key safety data based on the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).

GHS Hazard Classification

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15555982?utm_src=pdf-interest
https://www.benchchem.com/product/b15555982?utm_src=pdf-body
https://www.benchchem.com/product/b15555982?utm_src=pdf-body
https://shop.porphychem.com/nickel-ii-2-3-7-8-12-13-17-18-octaethyl-porphyrin.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6420569_EN.htm
https://www.benchchem.com/product/b15555982?utm_src=pdf-body
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6420569_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6420569_EN.htm
https://www.benchchem.com/product/b15555982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Class Category Signal Word Hazard Statement
o ) H302: Harmful if
Acute Toxicity, Oral 4 Warning
swallowed[3]
H312: Harmful in
Acute Toxicity, Dermal 4 Warning ) )
contact with skin[3]
Acute Toxicity, ] H332: Harmful if
] 4 Warning )
Inhalation inhaled[3]
GHS Precautionary Statements
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Code Precautionary Statement

Avoid breathing

P261 .

dust/fume/gas/mist/vapours/spray.[4]
P264 Wash hands thoroughly after handling.[4]

Do not eat, drink or smoke when using this
P270

product.[3]
pP271 Use only outdoors or in a well-ventilated area.[3]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[4]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 o

doctor/physician if you feel unwell.[5]
P302+P352 IF ON SKIN: Wash with plenty of water.[5]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[5]
P312 Call a POISON CENTER or doctor/physician if

you feel unwell.[5]
P330 Rinse mouth.[3][5]

Take off contaminated clothing and wash it
P362+P364

before reuse.[3]

Dispose of contents/container in accordance
P501 with local/regional/national/international

regulations.[3]

Experimental Protocols

While specific, detailed experimental protocols for novel applications of Nickel
Octaethylporphyrin are often proprietary or published in peer-reviewed literature, a general
procedure for its synthesis and handling can be outlined.

General Synthesis Method
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Nickel octaethylporphyrin can be synthesized through the metalation of 2,3,7,8,12,13,17,18-
Octaethyl-21H,23H-porphine with a nickel(ll) salt.[2] This typically involves dissolving the free-
base porphyrin in a suitable organic solvent, followed by the addition of a nickel(ll) salt, such as
nickel(ll) chloride or nickel(ll) acetate. The reaction mixture is then heated to facilitate the
insertion of the nickel ion into the porphyrin core. Progress of the reaction can be monitored by
techniques such as UV-Vis spectroscopy. Upon completion, the product is typically purified by
chromatography.

Safe Handling Protocol

A standardized workflow for handling Nickel Octaethylporphyrin in a research setting is
crucial to minimize exposure and ensure safety.
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Safe Handling Workflow for Nickel Octaethylporphyrin
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Caption: Workflow for the safe handling of Nickel Octaethylporphyrin.
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This workflow emphasizes the importance of preparation, careful handling within designated
safety enclosures, proper cleanup and disposal, and clear emergency procedures. Adherence
to these steps is essential for maintaining a safe laboratory environment when working with this
and other potentially hazardous chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nickel(ll) octaethylporphyrin | CAS 24803-99-4 | PorphyChem [shop.porphychem.com]

2.2,3,7,8,12,13,17,18-OCTAETHYL-21H,23H-PORPHINE NICKEL(Il) CAS#: 24803-99-4
[amp.chemicalbook.com]

3. Nickel(ll) octaethylporphyrin | C36H44N4Ni | CID 526506 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. chemsafetypro.com [chemsafetypro.com]

5. chem-space.com [chem-space.com]
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Octaethylporphyrin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b15555982#nickel-octaethylporphyrin-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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